Cas no 2287283-98-9 (3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride)
3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- F91465
- 3-(2-Methylpropoxy)cyclohexan-1-amine;hydrochloride
- 2287283-98-9
- EN300-6735957
- 3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride
- 3-Isobutoxycyclohexan-1-amine hydrochloride
- 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride
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- Inchi: 1S/C10H21NO.ClH/c1-8(2)7-12-10-5-3-4-9(11)6-10;/h8-10H,3-7,11H2,1-2H3;1H
- InChI Key: WRYAAPARPZDUBJ-UHFFFAOYSA-N
- SMILES: Cl.O(CC(C)C)C1CCCC(C1)N
Computed Properties
- Exact Mass: 207.1389920g/mol
- Monoisotopic Mass: 207.1389920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6735957-0.05g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 0.05g |
$188.0 | 2025-03-13 | |
| Enamine | EN300-6735957-0.1g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 0.1g |
$282.0 | 2025-03-13 | |
| Enamine | EN300-6735957-0.25g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 0.25g |
$403.0 | 2025-03-13 | |
| Enamine | EN300-6735957-0.5g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 0.5g |
$636.0 | 2025-03-13 | |
| Enamine | EN300-6735957-1.0g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 1.0g |
$813.0 | 2025-03-13 | |
| Enamine | EN300-6735957-2.5g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 2.5g |
$1594.0 | 2025-03-13 | |
| Enamine | EN300-6735957-5.0g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 5.0g |
$2360.0 | 2025-03-13 | |
| Enamine | EN300-6735957-10.0g |
3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride |
2287283-98-9 | 95.0% | 10.0g |
$3500.0 | 2025-03-13 | |
| Aaron | AR0249H5-50mg |
3-(2-methylpropoxy)cyclohexan-1-aminehydrochloride,Mixtureofdiastereomers |
2287283-98-9 | 95% | 50mg |
$284.00 | 2025-02-15 | |
| Aaron | AR0249H5-100mg |
3-(2-methylpropoxy)cyclohexan-1-aminehydrochloride,Mixtureofdiastereomers |
2287283-98-9 | 95% | 100mg |
$413.00 | 2025-02-15 |
3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride
Comprehensive Overview of 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride (CAS No. 2287283-98-9)
3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride (CAS No. 2287283-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclohexylamine backbone and 2-methylpropoxy substituent, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its amine hydrochloride derivative, which enhances solubility and stability, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride has surged, driven by its potential applications in central nervous system (CNS) drug development and bioactive molecule synthesis. The compound’s CAS No. 2287283-98-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its hydrochloride salt form is particularly noted for its improved bioavailability, a critical factor in pharmacokinetic studies and preclinical testing.
The synthesis of 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride involves multi-step organic reactions, including etherification and amine protection-deprotection strategies. These processes are optimized to achieve high yields and purity, which are essential for GMP-compliant production. The compound’s chiral center also makes it a subject of interest in stereoselective synthesis, a hot topic in modern organic chemistry. Researchers often inquire about its enantiomeric purity and spectroscopic characterization, highlighting the need for advanced analytical techniques like HPLC and NMR.
From a commercial perspective, 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride is supplied by leading chemical manufacturers and contract research organizations (CROs). Its CAS No. 2287283-98-9 is a key identifier in procurement databases, ensuring traceability and compliance with REACH and other regulatory frameworks. The compound’s MSDS and technical data sheets are frequently requested by laboratories, underscoring its importance in safe handling and storage protocols.
Emerging trends in green chemistry have also influenced the production of 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact, aligning with global sustainability goals. Additionally, its potential role in peptide conjugation and prodrug design has sparked discussions in medicinal chemistry forums and scientific conferences.
In summary, 3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride (CAS No. 2287283-98-9) represents a versatile and high-value compound in contemporary research. Its applications span drug development, material science, and catalysis, making it a focal point for both academia and industry. As scientific inquiries into its properties and uses continue to grow, this compound is poised to remain a critical tool in advancing chemical innovation and therapeutic discovery.
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